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Compound of Interest

Compound Name: D-Threo-sphingosine

Cat. No.: B5113300

For researchers, scientists, and drug development professionals, the safe and effective
handling of bioactive lipids like D-Threo-sphingosine is of utmost importance. While specific
toxicological properties for D-Threo-sphingosine have not been exhaustively investigated,
data from its stereoisomers and related compounds indicate that it should be handled with care
as a potentially hazardous substance.[1][2] Adherence to strict safety protocols is crucial to
minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification

Based on data for the closely related D-erythro-Sphingosine, D-Threo-sphingosine should be
treated as a hazardous substance with the following potential classifications under the Globally
Harmonized System (GHS):[3]

Acute toxicity, oral (Category 4)[3]

Skin corrosion/irritation (Category 2)[3]

Serious eye damage/eye irritation (Category 2A)[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[3]

It is imperative to handle this compound in a well-ventilated area to avoid inhalation of any dust
or aerosols.[4]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
accidental exposure. The following table summarizes the recommended PPE for handling D-
Threo-sphingosine.

Protection Type Recommended PPE  Purpose Standard

Safety glasses with

side shields or )
Protects against

chemical safety ) ANSI Z87.1 or
_ , splashes, airborne
Eye/Face Protection goggles. A face shield ) European Standard
) ) particles, and
is recommended if EN166.[4][5]

. chemical vapors.[4]
there is a splash

hazard.[4]

Chemical-resistant _
o Prevents skin contact
gloves (e.g., nitrile), a ] )
with the chemical. Lab
) ] fully buttoned lab coat, ) )
Skin Protection coats provide a barrier  EN 374 (Gloves).[4]
long pants, and ] )
for clothing and skin
closed-toe shoes.[4]

] against spills.[4][6]

Generally not required
under normal use with

adequate ventilation. )
Protects against the
) ) If dust or aerosols are ) )
Respiratory Protection ] inhalation of dust or NIOSH approved.[4]
likely to be generated,
aerosols.
a NIOSH-approved

respirator is

recommended.[4][5]

Operational Plan: From Receipt to Use

A systematic approach to handling D-Threo-sphingosine from the moment it is received until it
is used in an experiment is critical for safety and sample integrity.

1. Receiving and Storage:
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Upon receipt, carefully inspect the container for any signs of damage or leakage.

For short-term storage (days to weeks), keep the container tightly sealed in a dry, dark place
at 0-4°C.[4]

For long-term storage (months to years), store at -20°C.[2][4][7]
. Preparation and Handling:

All handling of D-Threo-sphingosine, especially as a solid, should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[4]

Before handling, ensure all recommended PPE is worn correctly.
When preparing solutions, take care to avoid the formation of dust.

Lipids should not be left in a dry state for extended periods and should be promptly dissolved
in an appropriate inert solvent.[4]

Use only clean glassware to prevent contamination.[4]

Disposal Plan

Proper disposal of D-Threo-sphingosine and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» Do not mix D-Threo-sphingosine waste with other waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) guidelines.[1]

2. Contaminated Materials:

« All materials that have come into direct contact with D-Threo-sphingosine, including gloves,
disposable lab coats, absorbent paper, and empty containers, should be treated as
contaminated hazardous waste.[4]
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Collect these materials in a designated, sealed, and clearly labeled hazardous waste
container.[4]

. Waste Labeling and Disposal:

Clearly label all waste containers with "Hazardous Waste: D-Threo-sphingosine" and
include any other required hazard information.[4]

Follow your institution's EHS guidelines and local regulations for the final disposal of
chemical waste.[1]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5113300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENCHE

Safe Handling Workflow for D-Threo-sphingosine
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Caption: Workflow for the safe handling of D-Threo-sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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